Cas no 13752-40-4 (Anthracene, 9-ethynyl-)

9-Ethynylanthracene is a polycyclic aromatic hydrocarbon derivative characterized by the presence of an ethynyl group attached to the 9-position of the anthracene core. This compound is of significant interest in organic synthesis and materials science due to its conjugated π-electron system, which facilitates applications in optoelectronic materials, fluorescent probes, and molecular electronics. The ethynyl group enhances reactivity, enabling further functionalization via click chemistry or cross-coupling reactions. Its rigid anthracene backbone provides stability and distinct photophysical properties, making it useful in studies involving energy transfer and luminescence. The compound is typically handled under inert conditions due to its sensitivity to oxidation and light.
Anthracene, 9-ethynyl- structure
Anthracene, 9-ethynyl- structure
Product Name:Anthracene, 9-ethynyl-
CAS No:13752-40-4
MF:C16H10
MW:202.250604152679
CID:119895
PubChem ID:4140199
Update Time:2025-05-26

Anthracene, 9-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 9-ethynyl-
    • 9-ethynylanthracene
    • 9-ETHYNYL-ANTHRACENE
    • 9-Anthrylacetylene
    • 9-anthrylethyne
    • Anthracene,9-ethynyl
    • A1-15016
    • 13752-40-4
    • DTXSID10399811
    • F72815
    • WSZBYXQREMPYLP-UHFFFAOYSA-N
    • 9-ethynyl Anthracene
    • 9-anthryl ethyne
    • MFCD00183717
    • Inchi： 1S/C16H10/c1-2-14-15-9-5-3-7-12(15)11-13-8-4-6-10-16(13)14/h1,3-11H
    • InChI Key： WSZBYXQREMPYLP-UHFFFAOYSA-N
    • SMILES： C12C=CC=CC1=CC1C=CC=CC=1C=2C#C

Computed Properties

  • Exact Mass: 202.07800
  • Monoisotopic Mass: 202.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.97430

Anthracene, 9-ethynyl- Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Anthracene, 9-ethynyl- Pricemore >>

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abcr
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abcr
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Ambeed
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